Cas no 20602-77-1 (2-Propenoic acid,2-methyl-, 3-(dimethylamino)propyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 3-(dimethylamino)propyl ester
• CAS No: 20602-77-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD28362713
• CID: 254796
• PubChem ID: 88611
• Update Time: 2025-10-31

2-Propenoic acid,2-methyl-, 3-(dimethylamino)propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 3-(dimethylamino)propyl ester
• 3-(dimethylamino)propyl 2-methylprop-2-enoate
• 3-(dimethylamino)propyl methacrylate
• Methacrylicacid, 3-(dimethylamino)propyl ester (6CI,8CI)
• 1-Propanol, 3-(dimethylamino)-,methacrylate (ester) (8CI)
• 3-(N,N-Dimethylamino)propyl methacrylate
• EINECS 243-911-0
• 2-Propenoic acid, 2-methyl-, (dimethylamino)propyl ester
• MFCD28362713
• AKOS028110916
• DTXSID8066632
• 2-Propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester
• 20602-77-1
• SCHEMBL112006
• 3-(Dimethylamino)propylmethacrylate
• BS-15913
• CS-0162678
• NS00026697
• 53466-45-8
• D81291
• WWJCRUKUIQRCGP-UHFFFAOYSA-N
• DTXCID9036353

• MDL： MFCD28362713
• Inchi： 1S/C9H17NO2/c1-8(2)9(11)12-7-5-6-10(3)4/h1,5-7H2,2-4H3
• InChI Key： WWJCRUKUIQRCGP-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCN(C)C

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.937
• Boiling Point: 226.2°Cat760mmHg
• Flash Point: 79.9°C
• Refractive Index: 1.446
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propenoic acid,2-methyl-, 3-(dimethylamino)propyl ester

Introduction to 2-Propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester (CAS No. 20602-77-1)

2-Propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester, identified by the CAS number 20602-77-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester, derived from methacrylic acid and dimethylaminoethanol, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and potential candidate for various biomedical applications.

The molecular structure of this compound features a methacrylic acid backbone substituted with a dimethylaminoethyl group. This configuration imparts both reactivity and solubility characteristics that are highly useful in drug formulation and material science. The presence of the ester functionality allows for further chemical modifications, making it a versatile building block in the synthesis of more complex molecules.

In recent years, the interest in 2-propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester has surged due to its potential applications in medicinal chemistry. Researchers have been exploring its utility as a precursor in the development of novel therapeutic agents. Specifically, its structural motif has been investigated for its ability to interact with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic pathways.

One of the most compelling aspects of this compound is its role in the synthesis of prodrug formulations. Prodrugs are designed to enhance drug delivery by improving solubility or stability before being converted into their active form within the body. The ester linkage in 2-propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester facilitates such transformations, making it an attractive candidate for prodrug development. Recent studies have demonstrated its efficacy in enhancing the bioavailability of hydrophobic drugs, thereby improving therapeutic outcomes.

Moreover, the compound has shown promise in the field of polymer chemistry. Its ability to undergo polymerization reactions allows for the creation of novel materials with tailored properties. These polymers could find applications in drug delivery systems, coatings, and adhesives. The dimethylamino group contributes to hydrophilicity, enabling the design of biodegradable polymers that could be used in medical implants or tissue engineering.

The pharmacological potential of 2-propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester has also been explored in preclinical studies. Researchers have investigated its interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. Initial findings suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating these enzymatic pathways. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as an antimicrobial agent.

In terms of synthetic methodologies, 2-propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester can be synthesized through various routes, including transesterification reactions and condensation processes. Advances in catalytic systems have enabled more efficient and environmentally friendly production methods. For instance, enzymatic catalysis has been employed to achieve high selectivity and yield during its synthesis, aligning with green chemistry principles.

The compound's solubility profile is another critical factor contributing to its utility. Its ability to dissolve in both polar and non-polar solvents makes it suitable for a wide range of applications, from solution-based drug formulations to solvent-free solid-state preparations. This versatility is particularly advantageous in pharmaceutical manufacturing, where compatibility with different delivery systems is essential.

Recent advancements in computational chemistry have also enhanced our understanding of 2-propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester's behavior. Molecular modeling studies have predicted its binding affinity to various biological targets, providing insights into potential drug interactions. These computational approaches complement experimental work by allowing rapid screening of derivatives with optimized properties.

The industrial significance of this compound cannot be overstated. Its role as an intermediate in fine chemical synthesis underscores its importance in supply chains serving pharmaceuticals and specialty materials industries. As demand for high-performance chemicals grows, compounds like 2-propenoic acid, 2-methyl-, 3-(dimethylamino)propyl ester are expected to play a pivotal role in meeting these needs.

In conclusion,CAS No.20602-77-1 represents a compound with multifaceted applications spanning medicinal chemistry, polymer science, and industrial synthesis. Its unique structural features offer opportunities for innovation across multiple sectors. As research continues to uncover new possibilities for this molecule,its significance is likely to expand further, driving advancements that benefit both scientific understanding and practical applications.